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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675

For researchers, scientists, and professionals in drug development, the selection of appropriate
pigments is a critical decision impacting the final product's stability, performance, and safety.
This guide provides a comprehensive benchmark of Pigment Yellow 182, an organic pigment,
against three widely used inorganic yellow pigments: Bismuth Vanadate (PY 184), Lead
Chromate (PY 34), and Titanium Yellow (PY 53). This comparison is supported by experimental
data and detailed methodologies to aid in informed pigment selection.

Performance Comparison

The selection of a pigment is often a trade-off between various performance characteristics.
The following tables summarize the key performance indicators of Pigment Yellow 182 and its
inorganic counterparts.
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performance
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Experimental Protocols

To ensure a comprehensive understanding of the data presented, the following are detailed

methodologies for the key experiments cited in this guide.

Color Strength and Tinting Strength (ASTM D387)

The color and tinting strength of the pigments are compared against a reference standard of

the same type.

» Dispersion Preparation: A specified amount of the test pigment and a reference standard

pigment are separately dispersed in a suitable vehicle (e.qg., linseed oil) using a mechanical

muller.[12][13]
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e Masstone Color Comparison: Opaque drawdowns are made from the pigment dispersions.
The color of the test pigment is then visually and instrumentally compared to the standard.

» Tinting Strength Comparison: A defined quantity of the pigment dispersion is mixed with a
specified amount of a white paste (e.g., zinc oxide). Opaque drawdowns of these tinted
pastes are prepared. The color of the tinted test sample is compared to the tinted standard,
both visually and instrumentally using a spectrophotometer to calculate color differences
(ASTM D2244).[9][14][15][16]

» Relative Tinting Strength Calculation: If the colors of the test and standard tint pastes are not
identical, the amount of the test pigment paste is adjusted until the closest possible color
match is achieved. The relative tinting strength is then calculated based on the quantities of
pigment required to achieve the match.

Lightfastness (ISO 105-B02)

This method determines the resistance of the color to the action of an artificial light source that
represents natural daylight (D65).[17][18][19][20]

Sample Preparation: The pigment is dispersed in a suitable binder and applied to a substrate
to create a uniform colored panel.

o Exposure: The prepared specimen is exposed to a xenon arc fading lamp under controlled
conditions, alongside a set of blue wool references (ranging from 1 to 8, with 8 being the
most lightfast).[17][21]

e Assessment: The change in color of the test specimen is periodically compared with the
fading of the blue wool references.[21]

« Rating: The lightfastness of the pigment is rated on the Blue Wool Scale from 1 to 8,
corresponding to the blue wool reference that shows a similar degree of color change.[21]

Heat Stability

This test evaluates the ability of the pigment to resist color change at elevated temperatures.

o Sample Preparation: The pigment is incorporated into the test medium (e.g., a polymer for
plastics applications or a paint system).
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e Heating: The prepared sample is heated in an oven at a specified temperature for a defined
period. For plastics, this often occurs during processing steps like injection molding.

e Color Measurement: The color of the heated sample is measured using a spectrophotometer
and compared to the color of an unheated control sample. The color difference (AE*) is
calculated according to ASTM D2244.[9][14][15][16]

o Determination of Heat Stability: The maximum temperature at which the pigment shows no
significant color change (a low AE* value) is considered its heat stability.

Chemical Resistance

This protocol assesses the pigment's stability when exposed to acidic and alkaline
environments.

o Sample Preparation: A drawdown of the pigmented coating or a colored plastic chip is
prepared.

o Exposure: The prepared sample is immersed in acidic (e.g., 5% HCI) and alkaline (e.g., 5%
NaOH) solutions for a specified duration (e.g., 24 hours) at room temperature.

o Evaluation: After exposure, the sample is rinsed, dried, and visually inspected for any
changes in color, gloss, or surface texture. The color change is also quantified using a
spectrophotometer.

e Rating: The resistance is typically rated on a scale of 1 to 5, where 5 indicates no change
and 1 indicates severe degradation.

Dispersibility (Fineness of Grind - ASTM D1210)

This method measures the degree of dispersion of the pigment in a liquid vehicle.[22][23][24]
[25][26]

o Sample Preparation: The pigment is dispersed into a vehicle to create a paste.

o Application: A small amount of the pigment paste is placed at the deep end of a Hegman
grindometer, a steel block with a calibrated channel of varying depth.[23][25]
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o Drawdown: A scraper is used to draw the paste down the length of the channel towards the
shallow end.

» Evaluation: The point at which a significant number of coarse particles or streaks appear is
observed.

e Reading: The fineness of grind is read from the calibrated scale on the grindometer at the
point where the particles become visible. A higher Hegman number indicates a finer
dispersion.

Comparison Workflow

The following diagram illustrates the workflow for a comprehensive comparison of the
pigments.
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Pigment Comparison Workflow

Pigment Selection
Pigment Yellow 182
Bismuth Vanadate (PY 184)
Lead Chromate (PY 34)
Titanium Yellow (PY 53)

Performance Testing

Color Strength Lightfastness
(ASTM D387) (ISO 105-B02)

Dispersibility

Heat Stability Chemical Resistance (ASTM D1210)

Data Analysis & Comparison

Comparative Report Generation

Click to download full resolution via product page
Caption: Workflow for the comparative analysis of pigments.

Conclusion

The choice between Pigment Yellow 182 and the selected inorganic yellow pigments depends
heavily on the specific requirements of the application.

» Pigment Yellow 182 offers a bright, high-strength color and is a suitable lead-free
alternative, particularly in applications where high heat stability is not the primary concern. Its

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1619675?utm_src=pdf-body-img
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

good dispersibility in aqueous systems makes it a strong candidate for water-based inks.[8]

[°]

Bismuth Vanadate (PY 184) stands out as a high-performance, non-toxic inorganic pigment
with an excellent balance of properties. It provides a bright, greenish-yellow shade with good
heat stability and excellent lightfastness and chemical resistance, making it a versatile
choice for demanding applications like automotive coatings and durable plastics.[1][2][3][4]
[10][11][27][28]

Lead Chromate (PY 34), while offering strong color and good tinting strength, is increasingly
being replaced due to its toxicity. Its use is now limited to specific industrial applications
where alternatives may not be suitable.

Titanium Yellow (PY 53) provides exceptional heat stability and outstanding lightfastness and
chemical resistance.[5][6][7][29][30] Its color is a more subdued greenish-yellow compared to
Pigment Yellow 182 and Bismuth Vanadate. It is an excellent choice for applications
requiring extreme durability and resistance to harsh environments.[5][6]

For researchers and professionals, a thorough evaluation of these performance characteristics

against the specific end-use requirements is crucial for successful product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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